Cas no 5527-69-5 (4-fluoro-N-(2-fluoro-5-nitrophenyl)benzenesulfonamide)
5527-69-5 structure
Product Name:4-fluoro-N-(2-fluoro-5-nitrophenyl)benzenesulfonamide
CAS No:5527-69-5
MF:C12H8F2N2O4S
MW:314.264728546143
CID:1592114
PubChem ID:2850037
Update Time:2025-04-21
4-fluoro-N-(2-fluoro-5-nitrophenyl)benzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-fluoro-N-(2-fluoro-5-nitrophenyl)benzenesulfonamide
- benzenesulfonamide, 4-fluoro-N-(2-fluoro-5-nitrophenyl)-
- NCIKRZGFPUKLJD-UHFFFAOYSA-N
- DB-138462
- AKOS003980782
- STK039084
- DTXSID40385984
- 349127-89-5
- CS-0366592
- 5527-69-5
- 4-Fluoro-N-(2-fluoro-5-nitro-phenyl)-benzenesulfonamide
- 4-FLUORO-N-(2-FLUORO-5-NITROPHENYL)-1-BENZENESULFONAMIDE
- 4-fluoro-N-(2-fluoro-5-nitrophenyl)-benzenesulfonamide
- SCHEMBL4540927
-
- Inchi: 1S/C12H8F2N2O4S/c13-8-1-4-10(5-2-8)21(19,20)15-12-7-9(16(17)18)3-6-11(12)14/h1-7,15H
- InChI Key: NCIKRZGFPUKLJD-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)F)(NC1C(=CC=C(C=1)[N+](=O)[O-])F)(=O)=O
Computed Properties
- Exact Mass: 314.01734
- Monoisotopic Mass: 314.017
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 469
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 100Ų
Experimental Properties
- Density: 1.58
- Boiling Point: 430.9°C at 760 mmHg
- Flash Point: 214.4°C
- Refractive Index: 1.623
- PSA: 89.31
4-fluoro-N-(2-fluoro-5-nitrophenyl)benzenesulfonamide Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
5527-69-5 (4-fluoro-N-(2-fluoro-5-nitrophenyl)benzenesulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk